5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(3,4-dichlorophenyl)methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H11Cl2NOS2/c1-2-5-16-12(17)11(19-13(16)18)7-8-3-4-9(14)10(15)6-8/h3-4,6-7H,2,5H2,1H3/b11-7-
• InChI Key: ATOAZJRAIGNCQX-XFFZJAGNSA-N
• Canonical SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2)Cl)Cl)SC1=S
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)Cl)Cl)/SC1=S
• Molecular Formula: C13H11Cl2NOS2
• Molecular Weight: 332.3 g/mol

Description

5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one, also known as DBM, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DBM belongs to the class of thiazolidinone compounds and has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

Mechanism of Action

The mechanism of action of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one acts by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation. NF-κB is known to be activated in response to various stimuli, including cytokines, oxidative stress, and microbial products. Once activated, NF-κB translocates to the nucleus and activates the transcription of various genes that are involved in the inflammatory response. 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the translocation of NF-κB to the nucleus, thereby preventing the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has been shown to possess a wide range of biochemical and physiological effects. It has been found to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation. 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has also been found to induce apoptosis in cancer cells by activating the p53 pathway. In addition, 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and high yield. 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has also been extensively studied, and its biological activities have been well characterized. However, there are also limitations to the use of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments. 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that may not accurately represent the biological activities of natural compounds. In addition, the mechanism of action of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one. One area of research is the development of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one analogs with improved biological activities. Another area of research is the investigation of the mechanism of action of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one. Understanding the mechanism of action of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one may lead to the development of new therapies for inflammatory diseases, cancer, and diabetes. Finally, the therapeutic potential of 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one in human clinical trials needs to be explored.

Scientific Research Applications

5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation. 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has also been found to induce apoptosis in cancer cells by activating the p53 pathway. In addition, 5-(3,4-dichlorobenzylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes.